Cas no 933760-08-8 (4-Amino-1-(3-pyridyl)piperidine)

• Product Name: 4-Amino-1-(3-pyridyl)piperidine
• CAS No: 933760-08-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• MDL: MFCD09928096
• CID: 1056135
• Update Time: 2025-11-02

4-Amino-1-(3-pyridyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-3-yl)piperidin-4-amine
• 4-Amino-1-(3-pyridyl)piperidine
• 1-(3-pyridinyl)-4-Piperidinamine
• 1-pyridin-3-ylpiperidin-4-amine
• 4-AMINO-1-(PYRIDIN-3-YL)PIPERIDINE
• KM3187
• TRA0088587
• SY005626
• AB1000531
• V9273

• MDL： MFCD09928096
• Inchi： 1S/C10H15N3/c11-9-3-6-13(7-4-9)10-2-1-5-12-8-10/h1-2,5,8-9H,3-4,6-7,11H2
• InChI Key： WKBBDVPPRJLZJN-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=CC=2)CCC(CC1)N

Computed Properties

• Exact Mass: 177.12700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Topological Polar Surface Area: 42.2

Experimental Properties

• PSA: 42.15000
• LogP: 1.77440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 4-Amino-1-(3-pyridyl)piperidine

4-Amino-1-(3-pyridyl)piperidine (CAS No. 933760-08-8): A Comprehensive Overview

4-Amino-1-(3-pyridyl)piperidine (CAS No. 933760-08-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic amine, featuring both a piperidine and a pyridine moiety, serves as a versatile building block in medicinal chemistry. Its unique structure makes it valuable for designing novel drug candidates, particularly in central nervous system (CNS) therapeutics and enzyme modulation.

The molecular structure of 4-Amino-1-(3-pyridyl)piperidine combines the basicity of the amino group with the aromatic character of the pyridine ring, creating interesting physicochemical properties. Researchers frequently explore its hydrogen bonding capacity and molecular interactions when developing new pharmacological agents. Recent studies highlight its potential in addressing neurological disorders, a hot topic in current biomedical research.

In synthetic chemistry, 4-Amino-1-(3-pyridyl)piperidine demonstrates remarkable utility as an intermediate. Its nucleophilic amino group readily participates in condensation reactions, while the pyridine nitrogen can coordinate with various metals. These characteristics make it particularly valuable for creating complex molecular architectures, answering the growing demand for sophisticated chemical tools in drug discovery programs.

The compound's role in structure-activity relationship (SAR) studies has become increasingly important. Medicinal chemists frequently modify the 4-amino position or the piperidine ring to optimize biological activity. This approach aligns with current trends in personalized medicine and targeted therapies, where researchers seek compounds with specific receptor affinities and metabolic stability.

From a commercial perspective, 4-Amino-1-(3-pyridyl)piperidine has seen steady demand in the fine chemicals market. Suppliers typically offer it in various purity grades, with HPLC-grade material being essential for pharmaceutical applications. The global market for such specialized intermediates continues to grow, driven by increased R&D investment in neurological and metabolic disorder treatments.

Analytical characterization of 4-Amino-1-(3-pyridyl)piperidine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its structural integrity and purity – critical factors for research applications. Recent advancements in analytical technology have made these characterizations more accessible, supporting wider use of this compound in academic and industrial settings.

Environmental and safety considerations for 4-Amino-1-(3-pyridyl)piperidine follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling with personal protective equipment (PPE) remains essential. The compound's stability profile and storage requirements are frequently discussed in chemical safety forums, reflecting growing industry emphasis on responsible chemical management.

Future research directions for 4-Amino-1-(3-pyridyl)piperidine derivatives appear promising. Scientists are particularly interested in their potential as kinase inhibitors and neurotransmitter modulators, areas receiving substantial funding in current biomedical research. The compound's scaffold offers numerous possibilities for structural optimization to enhance selectivity and reduce off-target effects in therapeutic applications.

The synthesis scale-up of 4-Amino-1-(3-pyridyl)piperidine presents interesting challenges for process chemists. Recent publications discuss innovative routes that improve yield and reduce byproducts, addressing the pharmaceutical industry's need for cost-effective and sustainable production methods. These developments align with green chemistry principles, another trending topic in chemical research.

In conclusion, 4-Amino-1-(3-pyridyl)piperidine (CAS No. 933760-08-8) represents an important structural motif in modern chemical research. Its dual functionality and synthetic versatility continue to make it valuable across multiple disciplines, from medicinal chemistry to materials science. As research into neurological therapies and targeted drug design advances, this compound's significance will likely grow further.